Cas no 2171689-41-9 (1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol
• CAS No: 2171689-41-9
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6520952
• PubChem ID: 165603274
• Update Time: 2025-07-24

1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol
• 2171689-41-9
• EN300-1643800

• Inchi： 1S/C10H21NO2/c1-9(11,8-13-2)10(12)6-4-3-5-7-10/h12H,3-8,11H2,1-2H3
• InChI Key： VBSDIQSDEKWHPS-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C(C)(COC)N

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2171689-41-9 and Product Name: 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol

The compound with the CAS number 2171689-41-9 and the product name 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of both amino and methoxy functional groups in its structure suggests a high degree of reactivity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol in the development of novel therapeutic agents. Its structural motif, combining a cyclohexane ring with an N-substituted side chain, has been found to exhibit promising biological activities. Specifically, research indicates that this compound may possess inhibitory properties against certain enzymes and receptors involved in inflammatory pathways. These findings are particularly relevant in the context of chronic diseases where inflammation plays a critical role.

The chemical properties of 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol make it an attractive scaffold for medicinal chemists. The amino group provides a site for hydrogen bonding interactions, which are essential for binding to biological targets. Additionally, the methoxy group introduces polarity to the molecule, enhancing its solubility in both aqueous and organic solvents. This dual functionality allows for versatile modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In the realm of drug development, the compound’s potential is further underscored by its ability to cross biological membranes due to its lipophilic nature. This characteristic is crucial for ensuring adequate bioavailability, a key factor in therapeutic efficacy. Furthermore, preliminary pharmacokinetic studies suggest that 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol exhibits favorable metabolic stability, reducing the likelihood of rapid degradation in vivo.

Current research is exploring the compound’s efficacy in preclinical models of neurological disorders. The cyclohexane ring’s ability to interact with neurotransmitter receptors has led scientists to investigate its potential as an anxiolytic or antidepressant agent. Early results from cell-based assays indicate that 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol can modulate certain signaling pathways associated with mood regulation. These findings are particularly exciting given the unmet medical needs in treating mental health conditions.

The synthesis of 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol involves multi-step organic reactions that showcase advanced synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the amino and methoxy groups, followed by cyclization to form the cyclohexane core. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity.

From a regulatory perspective, the compound’s safety profile is under rigorous evaluation through toxicological studies. These assessments aim to establish acceptable exposure levels and identify any potential adverse effects. Compliance with international guidelines ensures that 1-(2-amino-1-methoxypropan-2-yl)cyclohexan-1-ol can progress through clinical trials with confidence in its safety and efficacy.

The integration of computational chemistry tools has accelerated the discovery process for this compound. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. Such high-throughput virtual screening methods allow researchers to rapidly assess thousands of compounds, significantly reducing the time required for hit identification.

The future prospects for 2171689-41-9 and its derivatives are vast. Ongoing research aims to expand its therapeutic applications into oncology and infectious diseases. By leveraging structure-based drug design principles, scientists hope to develop novel analogs with enhanced potency and selectivity. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality.

In conclusion, 1-(2-amino-1-methoxypropan-2-yI)cyclohexan-I-I ol (CAS No. 2171689-I -41 -9) stands as a testament to the innovative spirit driving modern pharmaceutical research. Its unique structural features and promising biological activities position it as a cornerstone in the development of next-generation therapeutics. As our understanding of molecular interactions deepens, compounds like this will continue to shape the future of medicine.